Cas no 607-83-0 (diethyl 2-heptylpropanedioate)

• Product name: diethyl 2-heptylpropanedioate
• CAS No: 607-83-0
• MF: C₁₄H₂₆O₄
• MW: 258.35400
• MDL: MFCD00027827
• CID: 519862

diethyl 2-heptylpropanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-heptylpropanedioate
• DIETHYL 2-HEPTYLMALONATE
• 2-heptanepropanedioic acid diethyl ester
• Diethyl heptylmalonate
• Diethyl n-heptylmalonate
• heptyl malonate d'ethyle
• heptyl-malonic acid diethyl ester
• Heptyl-malonsaeure-diaethylester
• Heptylmalonsaeure-diethylester

• MDL： MFCD00027827
• Inchi： InChI=1S/C14H26O4/c1-4-7-8-9-10-11-12(13(15)17-5-2)14(16)18-6-3/h12H,4-11H2,1-3H3
• InChI Key： HIJIXCXMVYTMCY-UHFFFAOYSA-N
• SMILES： CCCCCCCC(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 258.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12

Experimental Properties

• Boiling Point: 151 °C
• PSA: 52.60000
• LogP: 3.08930

diethyl 2-heptylpropanedioate Security Information

diethyl 2-heptylpropanedioate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on diethyl 2-heptylpropanedioate

Comprehensive Guide to Diethyl 2-Heptylpropanedioate (CAS No. 607-83-0): Properties, Applications, and Industry Insights

Diethyl 2-heptylpropanedioate (CAS No. 607-83-0) is a specialized ester compound widely utilized in industrial and research applications due to its unique chemical structure and functional versatility. This organic ester is characterized by its molecular formula C₁₄H₂₆O₄, featuring a propanedioate backbone substituted with a heptyl group and two ethyl ester functionalities. Its balanced lipophilicity and reactivity make it a valuable intermediate in fine chemical synthesis, particularly for flavors, fragrances, and polymer modifiers.

In recent years, the demand for high-purity esters like diethyl 2-heptylpropanedioate has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers frequently search for "biodegradable ester alternatives" or "eco-friendly plasticizers," aligning with this compound's potential in reducing environmental impact. Its low toxicity profile (as per standard regulatory assessments) further enhances its appeal for cosmetic formulations and food-grade additives, though specific compliance checks are always recommended.

The synthesis of CAS No. 607-83-0 typically involves esterification reactions between 2-heptylmalonic acid and ethanol, often catalyzed by acid or enzymatic methods. Industry professionals increasingly explore "energy-efficient synthesis routes" or "catalyst optimization for esters" to improve yield and sustainability. Analytical techniques such as GC-MS and NMR spectroscopy are critical for verifying the compound's purity, a key concern for buyers searching for "HPLC-grade diethyl esters."

Applications of diethyl 2-heptylpropanedioate extend to flavor enhancers, where its fruity-woody notes are valued. With rising interest in "natural identical flavors," this ester serves as a cost-effective alternative to plant extracts. In material science, it acts as a crosslinking agent or viscosity modifier in specialty coatings, addressing queries like "non-phthalate plasticizers for PVC." Its compatibility with biodegradable polymers also positions it favorably in "compostable packaging" research.

Storage and handling of 607-83-0 require standard precautions for organic esters: protection from moisture and extreme temperatures. Safety data sheets (SDS) remain a top search topic, emphasizing the industry's focus on "chemical handling best practices." As regulatory frameworks evolve, especially in the EU and North America, terms like "REACH-compliant esters" gain traction, underscoring the need for transparent documentation.

Future trends for diethyl 2-heptylpropanedioate include explorations in pharmaceutical intermediates and bio-based solvents, responding to searches for "green solvent replacements." Collaborative studies between academia and manufacturers aim to optimize its lifecycle assessment (LCA), a hotspot for sustainability-driven enterprises. Continuous innovation in catalytic processes and purification technologies will likely expand its market footprint.